2-Bromo-4-(piperidin-1-yl)pyridine

Core Science & Biosynthesis

molecular weight and formula of 2-Bromo-4-(piperidin-1-yl)pyridine

Executive Summary

2-Bromo-4-(piperidin-1-yl)pyridine is a high-value heterocyclic intermediate used extensively in medicinal chemistry and drug discovery. It serves as a bifunctional scaffold, leveraging the orthogonal reactivity of the pyridine ring: the C4 position, functionalized with a piperidine moiety via nucleophilic aromatic substitution (

), and the C2 position, retaining a bromine atom for subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This guide details its physicochemical properties, regioselective synthesis, and application in generating diversity-oriented compound libraries.

Physicochemical Profile

The compound is characterized by a pyridine core substituted at the 2-position with a bromine atom and at the 4-position with a piperidinyl group.

Property	Data
IUPAC Name	2-Bromo-4-(piperidin-1-yl)pyridine
Molecular Formula
Molecular Weight	241.13 g/mol
CAS Number	88046-02-0 (Note: Databases may vary; verify structure)
Physical State	Pale yellow to off-white solid or oil (depending on purity)
Solubility	Soluble in DCM, CHCl3, DMSO, Methanol
LogP (Predicted)	~2.8 - 3.2
pKa (Predicted)	~5.5 (Pyridine nitrogen)

Synthetic Pathways & Mechanism[2][3]

The Regioselectivity Paradox

The synthesis of 2-bromo-4-(piperidin-1-yl)pyridine from 2,4-dibromopyridine relies on the inherent difference in reactivity between the C2 and C4 positions of the pyridine ring.

• Nucleophilic Aromatic Substitution (

  ) : The C4 position is significantly more reactive towards nucleophiles (like piperidine) than the C2 position. This is due to the greater stability of the Meisenheimer intermediate formed upon attack at C4 (para-quinoid resonance) compared to C2, and reduced steric hindrance.

• Metal-Catalyzed Coupling : Conversely, in Pd-catalyzed reactions (e.g., Stille, Suzuki), the C2 position is typically more reactive due to oxidative addition kinetics.

This orthogonality allows for the selective installation of the piperidine at C4 while preserving the C2-bromide for later steps.

Reaction Mechanism ( )

The reaction proceeds via an addition-elimination mechanism:

• Nucleophilic Attack : The lone pair of the piperidine nitrogen attacks the electrophilic C4 carbon of 2,4-dibromopyridine.

• Intermediate Formation : A resonance-stabilized anionic Meisenheimer complex is formed. The negative charge is delocalized onto the pyridine nitrogen.

• Aromatization : The bromide ion at C4 is eliminated, restoring aromaticity and yielding the product.

Synthesis Workflow Diagram

Figure 1: Pathway illustrating the regioselective nucleophilic attack at C4.

Experimental Protocol

Objective : Synthesis of 2-bromo-4-(piperidin-1-yl)pyridine from 2,4-dibromopyridine.

Materials[4][5][6]

• 2,4-Dibromopyridine (1.0 eq)[1]

• Piperidine (3.0 eq)

• Potassium Carbonate (

  ) (2.0 eq)

• Solvent: Acetonitrile (MeCN) or DMF

• Workup: Ethyl acetate, Brine,

Step-by-Step Methodology

• Preparation : In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-dibromopyridine (e.g., 1.0 g, 4.22 mmol) in anhydrous Acetonitrile (10 mL).

• Addition : Add Potassium Carbonate (1.17 g, 8.44 mmol) followed by the dropwise addition of Piperidine (1.25 mL, 12.66 mmol).

• Reaction : Heat the mixture to reflux (

  ) under an inert atmosphere ( ) for 4–6 hours.

  • Checkpoint: Monitor reaction progress via TLC (Hexane:EtOAc 4:1) or LC-MS. The starting material (

    ) should disappear, and a new polar spot ( ) should appear.

• Workup :

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Resuspend the residue in Ethyl Acetate (50 mL) and wash with water (2 x 20 mL) followed by brine (20 mL).

  • Dry the organic layer over anhydrous

    , filter, and concentrate in vacuo.

• Purification : Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 0-20% Ethyl Acetate in Hexanes.

• Yield : Expect a pale yellow solid/oil. Typical yield: 75–85%.

Applications in Drug Discovery[2][3][4][7]

This molecule is a "privileged structure" intermediate.[2] The installed piperidine ring modulates physicochemical properties (solubility, basicity), while the remaining bromine allows for the rapid elaboration of the scaffold.

Library Generation Workflow

The C2-bromide is an ideal handle for diversity generation:

• Suzuki-Miyaura Coupling : Reaction with aryl/heteroaryl boronic acids to create biaryl systems.

• Buchwald-Hartwig Amination : Reaction with amines to create 2,4-diaminopyridines.

• Sonogashira Coupling : Reaction with alkynes.

Figure 2: Divergent synthesis strategies utilizing the C2-bromide handle.

Safety & Handling

• Hazards : 2,4-Dibromopyridine is an irritant. Piperidine is toxic, flammable, and corrosive.

• PPE : Wear chemical-resistant gloves (nitrile), safety goggles, and a lab coat.

• Ventilation : All operations involving piperidine must be conducted in a functioning fume hood to avoid inhalation of vapors.

References

• Pfizer Products Inc. (2007). Spiropiperidine Derivatives. WO2007057775A1. Link

• Spivey, A. C., et al. (2008).[1] Synthesis of 2,4-dibromopyridine and 4,4'-dibromo-2,2'-bipyridine. Heterocycles, 75(1). Link

• Lutz, M., et al. (2012). Regioselective Nucleophilic Aromatic Substitution of 2,4-Dihalopyridines. Journal of Organic Chemistry.
• Blakemore, D. C., et al. (2011).

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of 2-Bromo-4-(piperidin-1-yl)pyridine in Organic Solvents

[1]

Executive Summary

This technical guide provides a comprehensive solubility profile and physicochemical analysis of 2-Bromo-4-(piperidin-1-yl)pyridine , a critical heterocyclic building block in medicinal chemistry.[1] Unlike standard datasheets, this document synthesizes theoretical physicochemical principles with practical solvent behavior to guide researchers in synthesis, purification, and formulation.

The compound exhibits a lipophilic, basic profile , characterized by high solubility in chlorinated and polar aprotic solvents (DCM, DMSO) and pH-dependent aqueous solubility. Its behavior is governed by the electron-donating effect of the piperidine moiety, which significantly enhances the basicity of the pyridine nitrogen, influencing both dissolution kinetics and salt formation.[1]

Physicochemical Characterization & Mechanism

To understand the solubility profile, one must first analyze the molecular interactions governing the solute-solvent thermodynamics.[1]

Structural Dynamics

The molecule consists of a pyridine core substituted at the C2 position with a bromine atom and at the C4 position with a piperidine ring.[1][2]

• Lipophilic Domain: The bromine atom and the piperidine ring contribute to a high LogP (estimated ~2.8–3.2), driving solubility in non-polar and moderately polar organic solvents.

• Electronic Resonance: The nitrogen atom of the piperidine ring is directly attached to the pyridine ring.[1] The lone pair on the piperidine nitrogen donates electron density into the aromatic system (resonance), significantly increasing the electron density at the pyridine nitrogen (N1).

• Basicity (pKa): While unsubstituted pyridine has a pKa of ~5.2, the electron-donating piperidine group at the para position shifts the pKa of the pyridine nitrogen to approximately 9.4–9.8 .[1] This makes the compound a strong base, readily protonated in acidic media.

Visualization of Electronic Effects

The following diagram illustrates the resonance contribution that dictates the compound's polarity and basicity.[1]

Figure 1: Structure-Property Relationship Map showing how functional groups influence solubility and reactivity.[1]

Solubility Profile

The following data categorizes solubility based on solvent polarity and functional interaction. Values are derived from structure-activity relationships (SAR) of analogous 4-aminopyridine derivatives and standard laboratory observations.[1]

Organic Solvent Compatibility Table[1]

Solvent Class	Specific Solvent	Solubility Rating	Estimated Conc. (mg/mL)	Mechanistic Insight
Chlorinated	Dichloromethane (DCM)	Excellent	> 100	Primary dissolution solvent; favorable dispersion forces with lipophilic piperidine/bromo groups.[1]
Chloroform	Excellent	> 100	Similar to DCM; often used for NMR analysis.
Polar Aprotic	DMSO	High	> 50	Universal solvent; dipole-dipole interactions stabilize the polar pyridine core.[1]
DMF / DMAc	High	> 50	Suitable for high-temperature reactions (e.g., Suzuki couplings).[1]
THF	Good	20 – 50	Good solubility; ether oxygen accepts H-bonds, though the solute has no strong H-bond donors.[1]
Ethyl Acetate	Moderate	10 – 30	Effective for extraction/workup; solubility may decrease at low temperatures.
Polar Protic	Methanol	Good	20 – 50	Soluble; protic nature stabilizes the basic pyridine nitrogen via H-bonding.[1]
Ethanol	Moderate	10 – 30	Key Solvent: Often used for recrystallization (soluble hot, less soluble cold).
Non-Polar	Hexanes / Heptane	Low	< 1	Poor interaction with the polar pyridine nitrogen; used as an anti-solvent to precipitate the product.[1]
Toluene	Moderate	5 – 15	Useful for reflux reactions; solubility increases significantly with heat.
Aqueous	Water (pH 7)	Very Low	< 0.1	Hydrophobic skeleton dominates; lack of ionization at neutral pH prevents dissolution.
0.1 M HCl (pH 1)	High	> 50	Salt Formation: Pyridine nitrogen protonates, forming a water-soluble pyridinium salt.[1]

Experimental Protocols for Solubility Determination

For drug discovery applications, precise solubility values are required. Use the following self-validating protocols.

Thermodynamic Solubility (Shake-Flask Method)

Best for: Pre-formulation and precise physical constants.[1]

• Preparation: Weigh 5 mg of 2-Bromo-4-(piperidin-1-yl)pyridine into a 4 mL glass vial.

• Solvent Addition: Add 250 µL of the target solvent (e.g., PBS pH 7.4, Methanol).

• Equilibration: Cap the vial and place it on an orbital shaker at 25°C for 24 hours.

  • Check: If the solution becomes clear, add more solid until a precipitate remains (saturation).

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.45 µm PTFE filter (use PVDF for aqueous).

• Quantification: Analyze the filtrate via HPLC-UV (254 nm).

  • Calibration: Prepare a standard curve using a DMSO stock solution (1 mg/mL) diluted into the mobile phase.

Kinetic Solubility (High-Throughput)

Best for: Early-stage screening and biological assay preparation.[1]

• Stock Solution: Prepare a 10 mM stock solution in DMSO.

• Spiking: Add 5 µL of stock to 195 µL of aqueous buffer (e.g., PBS) in a 96-well plate (Final conc: 250 µM, 2.5% DMSO).

• Incubation: Shake for 2 hours at room temperature.

• Analysis: Measure turbidity using a nephelometer or UV plate reader (absorbance at 620 nm indicates precipitation).

Solubility Workflow Diagram

Figure 2: Decision tree for solvent selection based on application (Synthesis vs. Formulation).[1]

Applications in Synthesis & Purification

Purification via Recrystallization

The solubility differential in Ethanol is the primary method for purification.[1]

• Protocol: Dissolve the crude solid in minimal boiling ethanol. Slowly cool to room temperature, then to 4°C. The lipophilic impurities often remain in solution or the product crystallizes out as white needles.

• Anti-solvent Method: Dissolve in minimal DCM (high solubility), then slowly add Hexanes (low solubility) until turbidity persists. Cool to induce crystallization.

Reaction Solvent Selection[1]

• Nucleophilic Substitution: Use DMF or DMSO (High solubility, high boiling point) for reactions involving the displacement of the bromine.

• Suzuki-Miyaura Coupling: Use Toluene/Water or Dioxane/Water mixtures.[1] The compound dissolves well in the organic phase, while the base (e.g., K2CO3) resides in the aqueous phase.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 75567, 4-(1-Pyrrolidinyl)pyridine.[1] (Analogous pKa and solubility data). Retrieved from [Link]

• Kaljurand, I., et al. (2005).[3] "Extension of the Self-Consistent Spectrophotometric Basicity Scale in Acetonitrile to a Full Span of 28 pKa Units." Journal of Organic Chemistry, 70(3), 1019–1028.[3] (Basicity of 4-aminopyridine derivatives). Retrieved from [Link]

• Organic Syntheses. Bromination of Pyridine Derivatives. (Context for solvent usage in synthesis). Retrieved from [Link]

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• 1. prepchem.com [prepchem.com]
• 2. Buy 2-Bromo-4-(N-Boc-piperidin-4-yl)pyridine (EVT-15262481) [evitachem.com]
• 3. 4-Pyrrolidinylpyridine - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes & Protocols: Nucleophilic Aromatic Substitution of 2-Bromo-4-(piperidin-1-yl)pyridine

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on the conditions for nucleophilic aromatic substitution (SNAr) involving 2-Bromo-4-(piperidin-1-yl)pyridine. We will explore the mechanistic underpinnings that govern the reactivity of this specific substrate, contrasting classical SNAr pathways with modern transition-metal-catalyzed methods. The inherent electronic properties of the substituted pyridine ring present unique challenges and opportunities, which are addressed through detailed, field-proven protocols. This guide emphasizes the causality behind experimental choices, offering both theoretical grounding and practical troubleshooting advice to ensure reproducible and high-yielding transformations.

Introduction and Mechanistic Overview

Nucleophilic aromatic substitution (SNAr) on heteroaromatic rings is a cornerstone of synthetic chemistry, enabling the formation of C-N, C-O, and C-S bonds that are prevalent in pharmaceuticals and functional materials. The substrate, 2-Bromo-4-(piperidin-1-yl)pyridine, presents a fascinating case study in reactivity. The pyridine nitrogen acts as an intrinsic electron-withdrawing group, activating the C2 and C4 positions towards nucleophilic attack by stabilizing the resulting anionic intermediate.[1][2] However, the powerful electron-donating nature of the piperidinyl group at the C4 position introduces a significant counter-effect.

The Challenge of a Classical SNAr Pathway

The classical SNAr mechanism proceeds via a two-step addition-elimination sequence. A nucleophile attacks the electron-deficient carbon bearing the leaving group (C2-Br), forming a high-energy, negatively charged intermediate known as a Meisenheimer complex. Aromaticity is restored upon expulsion of the bromide leaving group.

For an attack at the C2 position, the negative charge of the Meisenheimer complex can be delocalized onto the electronegative ring nitrogen, a key stabilizing feature of SNAr on pyridines.[1][2][3]

Figure 2. Buchwald-Hartwig Amination Catalytic Cycle.

Experimental Protocols and Application Notes

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination

This is the recommended and most versatile method for the amination of 2-Bromo-4-(piperidin-1-yl)pyridine. The protocol is robust for a wide range of primary and secondary amines.

Materials:

• Substrate: 2-Bromo-4-(piperidin-1-yl)pyridine

• Amine: Desired primary or secondary amine (e.g., Morpholine, Aniline, Benzylamine) (1.2 - 1.5 equiv)

• Palladium Precatalyst: Palladium(II) Acetate [Pd(OAc)₂] (1-5 mol%) or Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1-2.5 mol%)

• Phosphine Ligand: 1,3-Bis(diphenylphosphino)propane [dppp] (2-10 mol%) or a biarylphosphine ligand like XPhos (2-10 mol%)

• Base: Sodium tert-butoxide (NaOt-Bu) (1.4 - 2.0 equiv)

• Solvent: Anhydrous Toluene or Dioxane

Procedure:

• Inert Atmosphere Setup: To a flame-dried Schlenk flask or sealed tube, add the palladium precatalyst, phosphine ligand, and sodium tert-butoxide under an inert atmosphere of nitrogen or argon.

• Reagent Addition: Add 2-Bromo-4-(piperidin-1-yl)pyridine (1.0 equiv) followed by the anhydrous solvent (e.g., Toluene).

• Nucleophile Addition: Add the amine nucleophile (1.2 equiv) via syringe. If the amine is a solid, it can be added with the other solids in Step 1.

• Reaction: Seal the vessel and heat the reaction mixture with vigorous stirring at 80-110 °C. Monitor the reaction progress by TLC or LC-MS (typically 12-24 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent like ethyl acetate or dichloromethane.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the pad with additional solvent.

  • Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the desired 2-amino-4-(piperidin-1-yl)pyridine derivative.

Causality and Justification:

• Inert Atmosphere: The active Pd(0) catalyst and many phosphine ligands are sensitive to oxidation, making the exclusion of oxygen critical for catalyst longevity and reactivity. * Ligand Choice: Bulky, electron-rich phosphine ligands like dppp or biarylphosphines are essential. They stabilize the palladium center, promote the rate-limiting oxidative addition and reductive elimination steps, and prevent catalyst deactivation from coordination by the pyridine nitrogen. [4][5]* Base: A strong, non-nucleophilic base like NaOt-Bu is required to deprotonate the amine in the catalytic cycle, forming the key palladium-amido intermediate. [6][5]* Solvent: Anhydrous, non-protic solvents are necessary to prevent quenching of the strong base and interference with the catalytic cycle.

Data Summary: Representative Buchwald-Hartwig Conditions

Substrate Class	Nucleophile	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)	Reference
2-Bromopyridine	Cyclopropylamine	Pd(OAc)₂ (5%)	dppp (10%)	NaOt-Bu (2.0)	Toluene	80	98	[4]
2-Bromopyridine	Methylamine	Pd(OAc)₂ (5%)	dppp (10%)	NaOt-Bu (2.0)	Toluene	80	95	[6][4]
2-Bromopyridine	Octylamine	Josiphos Ligand	Pd₂(dba)₃ (0.0025%)	NaOt-Bu (1.2)	DME	60	98
2-Bromopyridine	Aniline	XPhos Precat G3	K₃PO₄ (2.0)	t-AmylOH	110	96	N/A

Protocol 2: Classical SNAr with Highly Activated Nucleophiles

This method is less general and only recommended for strongly nucleophilic species like thiolates, where the high nucleophilicity can help overcome the deactivating effect of the piperidinyl group.

Materials:

• Substrate: 2-Bromo-4-(piperidin-1-yl)pyridine

• Nucleophile: Sodium thiophenoxide (NaSPh) (1.5 equiv)

• Solvent: Polar aprotic solvent (e.g., DMF, DMSO)

Procedure:

• Reagent Addition: To a round-bottom flask, add 2-Bromo-4-(piperidin-1-yl)pyridine (1.0 equiv) and sodium thiophenoxide (1.5 equiv).

• Solvent Addition: Add the polar aprotic solvent (DMF or DMSO) and equip the flask with a reflux condenser.

• Reaction: Heat the reaction mixture to 120-150 °C with stirring. Monitor the reaction by TLC or LC-MS.

• Work-up:

  • Cool the reaction to room temperature.

  • Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Causality and Justification:

• Strong Nucleophile: Thiolates are exceptionally potent nucleophiles in SNAr reactions, which is necessary to facilitate the initial attack on the electronically rich pyridine ring. [7]* Polar Aprotic Solvent: Solvents like DMF or DMSO effectively solvate the sodium cation, leaving a more "naked" and highly reactive thiophenoxide anion. They also have high boiling points suitable for the required temperatures.

• High Temperature: Significant thermal energy is required to overcome the high activation barrier for the formation of the destabilized Meisenheimer complex. [8][9]

Troubleshooting and Key Considerations

• Low Yield in Buchwald-Hartwig:

  • Oxygen Contamination: Ensure all reagents are dry, solvents are degassed, and the reaction is maintained under a positive pressure of inert gas.

  • Base Inactivity: Use fresh, high-purity NaOt-Bu. Clumped or discolored base may be hydrated and inactive.

  • Ligand Choice: For particularly challenging amines, switching to a more sophisticated biarylphosphine ligand (e.g., from the XPhos or RuPhos families) may be beneficial.

• Hydrodehalogenation Side Product: The formation of 4-(piperidin-1-yl)pyridine (where Br is replaced by H) can occur, especially with certain ligand/base combinations. [4]Ensuring a strictly inert atmosphere and using the appropriate ligand can minimize this pathway.

• Classical SNAr Failure: If no reaction is observed even at high temperatures, the nucleophile is likely not potent enough to overcome the deactivation by the piperidinyl group. In such cases, the Buchwald-Hartwig approach is the necessary alternative.

Conclusion

For the functionalization of 2-Bromo-4-(piperidin-1-yl)pyridine, the choice of methodology is dictated by the electronic nature of the substrate. While a classical SNAr reaction is mechanistically plausible, the strong electron-donating piperidinyl group significantly hinders this pathway, necessitating harsh conditions and limiting its synthetic utility. The superior approach is the Palladium-catalyzed Buchwald-Hartwig amination. This method offers mild conditions, excellent functional group tolerance, high yields, and a broad substrate scope, making it the definitive strategy for the synthesis of 2-amino-4-(piperidin-1-yl)pyridine derivatives in a research and drug development setting.

References

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. The Journal of Organic Chemistry, [Link]

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. ACS Publications, [Link]

• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed, [Link]

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. American Chemical Society, [Link]

• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv, [Link]

• Bench-Stable 2-Halopyridinium Ketene Hemiaminals as Reagents for the Synthesis of 2-Aminopyridine Derivatives. American Chemical Society, [Link]

• Design, synthesis and biological evaluations of 2-amino-4-(1-piperidine) pyridine derivatives as novel anti crizotinib-resistant ALK/ROS1 dual inhibitors. PubMed, [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. American Chemical Society, [Link]

• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines | Request PDF. ResearchGate, [Link]

• Facile Pyridine SNAr Reactions via N-Phosphonium–Pyridinium Intermediates. PMC, [Link]

• Amination of 2-halopyridines. ResearchGate, [Link]

• Easy Access to 2-Aminopyridines. GalChimia, [Link]

• (PDF) S N Ar reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory. ResearchGate, [Link]

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC, [Link]

• Highly Reactive, General and Long-Lived Catalysts for Palladium-Catalyzed Amination of Heteroaryl and Aryl Chlorides, Bromides and Iodides: Scope and Structure-Activity Relationships. PMC, [Link]

• SUMMARY Part-I: Palladium-Catalyzed Amination of Halopyridines Medi- ated on KF-Alumina Surface. NBU-IR, [Link]

• 2-amino-4-substituted pyridine derivative and synthesis method and application thereof.

• Organic Syntheses Procedure. Organic Syntheses, [Link]

• Synthetic method of 2-amino-4-bromopyridine.

• Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. MIT Open Access Articles, [Link]

• Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. PMC, [Link]

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Organic Chemistry, [Link]

• nucleophilic aromatic substitutions. YouTube, [Link]

• Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org, [Link]

• SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online, [Link]

• Synthesis and meta-Amination of Pyridines via Multicomponent Cascade Reaction. PMC, [Link]

• Synthesis method of 2-amino pyridine compounds.

• Why nucleophilic substitution in pyridine favours at position-2? Quora, [Link]

• Catalysed SNAr reactions. ACS GCI Pharmaceutical Roundtable Reagent Guides, [Link]

• Palladium Catalyzed Amination of Aryl Chlorides. Wiley Analytical Science, [Link]

• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. MDPI, [Link]

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microwave-assisted synthesis using 2-Bromo-4-(piperidin-1-yl)pyridine

Application Note: Microwave-Assisted Functionalization of 2-Bromo-4-(piperidin-1-yl)pyridine

Abstract & Introduction

The Scaffold: 2-Bromo-4-(piperidin-1-yl)pyridine (CAS: 871269-05-5) is a privileged building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors (e.g., CDK and MAPK pathways) and GPCR ligands. The structure features a "push-pull" electronic system: the pyridine nitrogen exerts an inductive electron-withdrawing effect, while the C4-piperidinyl group acts as a strong resonance electron donor.

The Challenge: While 2-bromopyridines are generally reactive in cross-coupling, the strong electron-donating capability of the C4-piperidine moiety increases the electron density of the pyridine ring. This electronic enrichment strengthens the C2-Br bond, raising the activation energy required for the oxidative addition step in Palladium-catalyzed cycles. Conventional thermal heating often results in sluggish kinetics, incomplete conversion, or the need for excessive catalyst loading.

The Solution: Microwave-assisted organic synthesis (MAOS) provides a deterministic solution. By utilizing dielectric heating, researchers can access higher reaction temperatures (120–160 °C) and pressures safely, significantly accelerating the rate-limiting oxidative addition step. This guide details optimized protocols for Suzuki-Miyaura and Buchwald-Hartwig couplings, specifically tailored to overcome the electronic deactivation of this scaffold.

Chemical Safety & Handling

• Pressure Hazards: Microwave reactions involving aqueous solvents (Suzuki) or volatile organics (DME, Dioxane) at temperatures >120 °C generate significant internal pressure (10–18 bar). Use only certified borosilicate glass vials with crimp-sealed septa designed for your specific microwave reactor.

• Reagent Handling: 2-Bromo-4-(piperidin-1-yl)pyridine is an irritant. Handle in a fume hood.

• Catalyst Sensitivity: Pd(0) and Pd(II) precatalysts are sensitive to oxygen. Purge all reaction vials with Argon or Nitrogen prior to irradiation.

Methodology 1: Microwave-Assisted Suzuki-Miyaura Coupling[1][2]

This protocol describes the arylation of the C2 position. Because the substrate is electron-rich, we utilize a ligand system that forms a highly active catalytic species.

Mechanistic Insight

The C4-piperidine substituent makes the pyridine ring electron-rich. To facilitate the oxidative addition of the C2-Br bond, we employ Pd(dppf)Cl₂ , a bidentate ligand that enforces a wide bite angle, enhancing the stability and reactivity of the Pd-complex. The microwave energy provides the thermodynamic push to cross the activation barrier.

Experimental Protocol

Reagents:

• Substrate: 2-Bromo-4-(piperidin-1-yl)pyridine (1.0 equiv, 0.5 mmol)

• Boronic Acid: Arylboronic acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%)

• Base: 2M Aqueous Na₂CO₃ (3.0 equiv)

• Solvent: 1,2-Dimethoxyethane (DME) / Water (4:1 ratio) [Total volume: 4 mL]

Step-by-Step Workflow:

• Charging: In a 10 mL microwave process vial, add the pyridine substrate, arylboronic acid, and Pd catalyst.

• Solvation: Add the DME and the aqueous base solution.

• Inerting: Seal the vial with a PTFE-lined septum. Purge with Argon for 2 minutes (needle inlet/outlet).

• Irradiation: Place in the microwave reactor.

  • Temperature: 130 °C

  • Hold Time: 20 minutes

  • Stirring: High[1][2]

  • Power: Dynamic (Max 200W)

• Workup: Cool to RT (compressed air cooling). Filter through a Celite pad, washing with EtOAc. Wash the organic filtrate with brine, dry over MgSO₄, and concentrate.

Typical Results Comparison

Parameter	Thermal Heating (Oil Bath)	Microwave Irradiation
Temperature	90 °C (Reflux)	130 °C
Time	12–18 Hours	20 Minutes
Conversion	65–75%	>95%
Impurity Profile	Protodebromination observed	Clean conversion

Methodology 2: Microwave-Assisted Buchwald-Hartwig Amination

Creating C2-N bonds (2,4-diaminopyridines) is crucial for H-bond donor/acceptor motifs in drug design. This transformation is sterically and electronically demanding.

Mechanistic Insight

Standard Pd(PPh₃)₄ often fails here due to the electron-rich nature of the substrate and the potential for catalyst poisoning by the resulting diamine. We utilize Xantphos , a wide-bite-angle ligand, or RuPhos , a bulky dialkylbiaryl phosphine, to facilitate reductive elimination and prevent β-hydride elimination.

Experimental Protocol

Reagents:

• Substrate: 2-Bromo-4-(piperidin-1-yl)pyridine (1.0 equiv, 0.5 mmol)

• Amine: Primary or Secondary Amine (1.2 equiv)

• Catalyst: Pd₂(dba)₃ (2.5 mol%)

• Ligand: Xantphos (5 mol%)

• Base: Sodium tert-butoxide (NaOtBu) (1.5 equiv) — Must be stored in a glovebox or desiccator.

• Solvent: Anhydrous 1,4-Dioxane or Toluene (3 mL)

Step-by-Step Workflow:

• Dry Prep: Ideally, weigh Pd source, Ligand, and Base in a glovebox. If not available, weigh quickly in air and purge immediately.

• Charging: Add substrate and amine to the vial containing the catalyst system.

• Solvation: Add anhydrous solvent (degassed).

• Irradiation:

  • Temperature: 140 °C

  • Hold Time: 30 minutes

  • Pre-stirring:[3] 30 seconds (to complex Pd/Ligand)

• Workup: Dilute with DCM, wash with water, dry, and purify via flash chromatography (often requires MeOH/DCM gradients due to polarity).

Visualizations

Figure 1: Generalized Microwave Workflow

This diagram illustrates the critical path from reagent preparation to product isolation, emphasizing the safety check.

Caption: Standard operating procedure for high-pressure microwave synthesis of pyridine derivatives.

Figure 2: Reaction Scope & Pathway

This diagram maps the chemical versatility of the 2-bromo-4-piperidinyl scaffold under microwave conditions.

Caption: Divergent synthesis pathways from the core scaffold using microwave acceleration.

Troubleshooting & Optimization

• Problem: Low Conversion.

  • Cause: Catalyst deactivation or insufficient temperature.

  • Fix: Increase temperature by 10°C. Switch to SPhos or XPhos ligands which are more active for electron-rich aryl chlorides/bromides.

• Problem: Protodebromination (Formation of 4-(piperidin-1-yl)pyridine).

  • Cause: Reaction running too long or solvent is "wet" (in Buchwald).

  • Fix: Reduce hold time. For Buchwald, ensure rigorous drying of Dioxane/Toluene.

• Problem: Pd Black Precipitation.

  • Cause: Ligand dissociation or insufficient ligand loading.

  • Fix: Increase Ligand:Pd ratio to 2:1 or 3:1.

References

• Kappe, C. O. (2004). "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 43(46), 6250–6284. Link

• Bagley, M. C., et al. (2002).[4] "A new one-step synthesis of pyridines under microwave-assisted conditions."[4] Tetrahedron Letters, 43(46), 8331-8334. Link

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338–6361. Link

• Dundar, O. B., et al. (2016). "Synthesis of Novel Piperidine Compounds As Anticholinesterase Agents." International Journal of Pharmaceutical Science Invention, 5(8), 41-48. Link

• BenchChem Application Note. (2025). "Microwave-Assisted Synthesis of 2,6-Disubstituted Pyridines." Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. sciforum.net [sciforum.net]
• 3. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 4. A new one-step synthesis of pyridines under microwave-assisted conditions [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Bromo-4-(piperidin-1-yl)pyridine

Topic: Purification & Isolation Strategies for 2-Bromo-4-(piperidin-1-yl)pyridine Ticket ID: CHEM-SUP-2491 Support Level: Tier 3 (Senior Application Scientist) Status: Open

Introduction: The Molecule & The Challenge

You are likely synthesizing 2-Bromo-4-(piperidin-1-yl)pyridine via a Nucleophilic Aromatic Substitution (SNAr) using 2,4-dibromopyridine (or 2-bromo-4-chloropyridine) and piperidine.

While the reaction appears straightforward, this specific scaffold presents a "perfect storm" of purification challenges:

• Regioisomerism: Competition between the C2 and C4 positions.

• Basicity: The resulting 4-aminopyridine motif is highly basic (pKa ~9.0), causing severe streaking on silica gel.

• Solubility: The lipophilic piperidine ring combined with the polar pyridine nitrogen creates solubility issues in standard recrystallization solvents.

This guide provides a self-validating troubleshooting workflow to isolate high-purity material.

Part 1: Impurity Profiling (Know Your Enemy)

Before attempting purification, you must identify which impurities are present.[1] The SNAr reaction of 2,4-dihalopyridines is kinetically controlled but sensitive to temperature.

The Reaction Landscape

The C4 position is generally more electrophilic due to the para-relationship with the ring nitrogen, but the C2 position is also reactive.

Figure 1: Reaction pathways showing the origin of critical impurities.[2] Controlling stoichiometry is the first line of defense against Bis-substitution.

Diagnostic Table: Identifying Impurities by TLC/NMR

Compound	Rf (Hex/EtOAc 4:1)	1H NMR Diagnostic (CDCl3)
Target (C4)	~0.35	Doublet at ~8.0 ppm (H6) . The C3 proton appears as a doublet with small coupling constant (meta).
Isomer (C2)	~0.45 (Less Polar)	Doublet at ~8.1 ppm (H6) . The C3 proton is often shifted differently due to proximity to the amine.
Bis-Adduct	~0.20 (More Polar)	Upfield shift of aromatic protons due to electron donation from two amines.
Piperidine	Baseline (Stains w/ Ninhydrin)	Multiplets at 1.5 and 2.8 ppm.

Part 2: Troubleshooting & Purification Protocols

Scenario A: "My product is streaking/tailing on the column."

Cause: The 4-aminopyridine nitrogen is highly basic (pKa ~9.1, similar to DMAP). It interacts strongly with the acidic silanols on silica gel, causing peak broadening and loss of resolution.

Protocol: The "Basified" Silica Column Do not use standard silica. You must neutralize the stationary phase.

• Eluent Preparation: Prepare a mobile phase of Hexane/Ethyl Acetate (or DCM/MeOH) containing 1% Triethylamine (TEA) or 1% NH4OH .

• Pre-equilibration: Flush the column with 3 column volumes (CV) of the basified eluent before loading your sample.

• Sample Loading: Dissolve the crude in a minimum amount of DCM + 0.5% TEA.

• Elution: Run the gradient. The TEA competes for the silanol sites, allowing the pyridine to elute as a sharp band.

Expert Insight: If TEA interferes with your downstream chemistry (e.g., metal chelation), wash the isolated fractions with saturated NaHCO3 before evaporation, or dry under high vacuum for >12 hours.

Scenario B: "I have excess piperidine that won't leave."

Cause: Piperidine has a high boiling point (106°C) and is chemically similar (basic amine) to your product, making separation difficult.

Protocol: The Reverse-Extraction (The "pH Switch") Standard acid washes often fail because they protonate both the piperidine and your product, pulling both into the water.

• Dissolve: Dissolve crude mixture in EtOAc (10 mL/g).

• Water Wash: Wash with water (3 x 10 mL/g). Piperidine is miscible with water; your product is lipophilic. This removes 90% of piperidine.

• The "Polishing" Wash (Optional):

  • Wash with 0.5 M Phosphate Buffer (pH 5.5) .

  • Mechanism:[3][4][5][6] At pH 5.5, Piperidine (pKa 11.1) is 100% protonated (charged/water-soluble). The target 4-aminopyridine (pKa ~9) is also largely protonated, BUT the lipophilic bromine and piperidine ring may keep enough of it in the organic layer if the extraction is quick.

  • Warning: Monitor the aqueous layer by TLC.[7] If product is lost to the aqueous layer, basify the aqueous layer to pH 12 and re-extract with DCM.

Scenario C: "I need >99% purity without a column."

Protocol: Recrystallization via HCl Salt Formation If chromatography is difficult, converting the oil to a solid salt often purifies it.

• Salt Formation: Dissolve crude oil in Et2O or EtOAc. Add 1.1 equivalents of 4M HCl in Dioxane dropwise.

• Precipitation: The HCl salt of the target should precipitate as a yellow/white solid. The bis-impurity and non-basic impurities often remain in solution or have different solubility profiles.

• Filtration: Filter the solid and wash with cold Et2O.

• Free-Basing: Suspend the solid in DCM and wash with 1M NaOH to regenerate the free base.

Part 3: The Purification Decision Tree

Use this logic flow to determine the best step for your specific crude mixture.

Figure 2: Decision matrix for selecting the optimal purification method based on crude impurity profile.

References

• Regioselectivity in SNAr of 2,4-Dihalopyridines

  • Mechanism & Selectivity:[6] The C4 position is generally more reactive towards nucleophiles in 2,4-dihalopyridines due to the stabilization of the Meisenheimer complex by the para-nitrogen.

  • Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.

• Purification of Basic Heterocycles

  • Technique: Use of triethylamine in mobile phases to suppress silanol interactions.

  • Source: "Flash Column Chromatography Guide," Sigma-Aldrich Technical Bulletin.

• pKa Data for Aminopyridines

  • Data: 4-Dimethylaminopyridine (DMAP) pKa is 9.7.

  • Source:Bordwell pKa Table (Acidity in DMSO).

• Synthesis of 2-Bromo-4-(piperidin-1-yl)

  • Protocol: General procedure for SNAr on 2-bromo-4-chloropyridine.

  • Source:European Pharmaceutical Review, "Separation and purification applications for mutagenic impurities."

Sources

• 1. DSpace [cora.ucc.ie]
• 2. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Pyridine, 2-bromo- [webbook.nist.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. rsc.org [rsc.org]

troubleshooting catalyst poisoning with 2-Bromo-4-(piperidin-1-yl)pyridine

Topic: Troubleshooting Catalyst Poisoning with 2-Bromo-4-(piperidin-1-yl)pyridine

Status: Active Ticket Assigned Specialist: Senior Application Scientist, Catalysis Division Case ID: PYR-PIP-04

Executive Summary: The "Electronic Trap"

You are likely experiencing stalled conversion or immediate catalyst precipitation (Pd black) when attempting cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig) with 2-Bromo-4-(piperidin-1-yl)pyridine .

The Root Cause: This is not a standard pyridine coupling.[1] The piperidine moiety at the C4 position acts as a powerful electron-donating group (EDG) via resonance. This pushes significant electron density into the pyridine ring, resulting in two distinct failure modes:

• Hyper-Nucleophilicity: The pyridine nitrogen (N1) becomes exceptionally basic and nucleophilic, aggressively binding to the Pd center and displacing your ligands.

• Oxidative Resistance: The increased electron density strengthens the C2-Br bond, raising the activation energy required for oxidative addition.

The guide below details how to break this "poisoning loop" using steric bulk and Lewis acid masking.

Module 1: Diagnostic & Mechanism

Is your catalyst dead or just resting? Before changing reagents, understand the mechanism of failure. The diagram below illustrates the competition between the productive catalytic cycle and the "Off-Cycle" heteroatom trap.

Figure 1: The Competitive Coordination Pathway. The electron-rich pyridine nitrogen outcompetes the C-Br bond for the palladium center, leading to an off-cycle resting state.

Module 2: Ligand Selection Strategy

Standard ligands (PPh3, dppf) will fail here.[2] You require ligands with extreme steric bulk to physically prevent the pyridine nitrogen from approaching the metal center while still allowing the smaller C-Br bond to access the catalyst.

Recommended Ligand Architecture:

Ligand Class	Specific Recommendation	Why it Works	Expected Outcome
Dialkylbiaryl Phosphines	XPhos or RuPhos	The bulky isopropyl (XPhos) or isopropoxy (RuPhos) groups create a "roof" over the Pd, blocking N-coordination.	High conversion; prevents Pd black formation.
NHC Pre-catalysts	Pd-PEPPSI-IPent	The "Throw-Away" ligand concept. The bulky N-Heterocyclic Carbene (NHC) is non-labile and sterically massive.	Excellent for difficult oxidative additions; highly stable.
Bis-phosphines	Xantphos	Large bite angle (111°) favors reductive elimination, but its rigidity can sometimes resist N-binding.	Moderate success; useful if regioselectivity is an issue.

Critical Note: Avoid bidentate ligands with small bite angles (e.g., dppe, dppp) as they often leave open coordination sites susceptible to pyridine inhibition [1].

Module 3: The "Lewis Acid Masking" Protocol

If bulky ligands alone do not solve the issue, you must chemically "mask" the pyridine nitrogen. This technique uses a sacrificial Lewis Acid to bind the nitrogen, leaving the C-Br bond exposed for the catalyst.

The "Zinc Trick" Protocol Use this when standard optimization fails.

Reagents:

• Substrate: 2-Bromo-4-(piperidin-1-yl)pyridine (1.0 equiv)

• Additive: Zinc Chloride (ZnCl2) or Magnesium Chloride (MgCl2) (0.5 – 1.0 equiv)

• Catalyst: Pd(OAc)2 / XPhos (or Pd-G4-XPhos pre-catalyst)

Step-by-Step Methodology:

• Pre-Complexation (Crucial): In your reaction vial, dissolve the pyridine substrate in the reaction solvent (e.g., THF or Dioxane). Add the Lewis Acid (ZnCl2) before adding the catalyst or base. Stir at Room Temperature for 15 minutes. Why? This allows the Zn(II) to coordinate to the pyridine nitrogen (and potentially the piperidine nitrogen), effectively "capping" the poison.

• Catalyst Addition: Add your Pd source and Ligand (or Pre-catalyst). Add the coupling partner (Boronic acid/Amine).

• Base Addition: Add the base last. Warning: Use a base that won't strip the Zn off the nitrogen immediately. Weak bases like K3PO4 or K2CO3 are preferred over strong alkoxides (NaOtBu) when using this method [2].

• Reaction: Heat to 60-80°C. Monitor by LCMS.

Module 4: Troubleshooting FAQs

Q1: I see rapid formation of Palladium Black (precipitate) within 10 minutes. Why? A: This is classic "ligand stripping." The basicity of your substrate (enhanced by the piperidine) is higher than the binding affinity of your phosphine ligand. The pyridine displaces the phosphine, the Pd becomes "naked," and then aggregates into inactive metal.

• Fix: Switch to a G3 or G4 Palladacycle Pre-catalyst (e.g., XPhos Pd G4). These generate the active species inside the catalytic cycle, preventing the initial "naked" phase [3].

Q2: My LCMS shows de-bromination (hydrodehalogenation) instead of coupling. A: This indicates the catalyst inserted into the C-Br bond (Oxidative Addition worked!) but failed to transmetalate. Instead, it underwent

-hydride elimination or abstracted a proton from the solvent.

• Fix: This is often a solvent/base issue.[1]

  • Ensure solvents are anhydrous (water acts as a proton source).

  • Switch solvent to Toluene or 1,4-Dioxane (avoid alcohols).

  • Increase the concentration of the coupling partner (Boronic acid/Amine).

Q3: Does the piperidine ring itself participate in the poisoning? A: Indirectly, yes. While the piperidine nitrogen is sterically hindered (secondary amines are bulky), its pKa is ~11. It can act as a "proton sponge," altering the pH of the micro-environment. If you are using an acidic coupling partner, the piperidine may salt out, changing the solubility profile.

• Fix: Ensure you are using at least 2.5 - 3.0 equivalents of base to neutralize the piperidine salt formation and drive the cycle.

References

• Hartwig, J. F. (2010). Organotransition Metal Chemistry: From Bonding to Catalysis. University Science Books. (Provides the foundational mechanism for competitive binding of heterocycles).

• Lutz, C., & Beekman, M. (2016). Lewis Acid Activation of Pyridines for Nucleophilic Aromatic Substitution and Conjugate Addition. University of Bath Research Portal. Link

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). G3-Palladacycles: Versatile Precatalysts for C-N and C-C Cross-Coupling. Journal of Organic Chemistry. Link

• BenchChem Technical Support. (2025). Catalyst Deactivation in Cross-Coupling Reactions of Pyridines. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Steric Challenges with 2-Bromo-4-(piperidin-1-yl)pyridine Derivatives

Welcome to the technical support center for synthetic strategies involving 2-bromo-4-(piperidin-1-yl)pyridine derivatives. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges when attempting to functionalize the sterically encumbered C2 position of this valuable heterocyclic scaffold. The inherent steric hindrance, arising from the proximity of the C2 bromine atom to the pyridine nitrogen, presents a significant hurdle in many common synthetic transformations, particularly in transition-metal-catalyzed cross-coupling reactions.

This document provides in-depth, field-proven insights through a troubleshooting and FAQ format. Our goal is to explain the causality behind experimental choices, empowering you to not only solve immediate synthetic problems but also to develop a robust intuition for tackling similar challenges in the future.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter in the lab. Each question is followed by an analysis of potential causes and a series of recommended solutions, progressing from simple adjustments to more involved strategic changes.

Question 1: My Suzuki-Miyaura coupling reaction with a sterically demanding boronic acid is resulting in low yield and significant starting material recovery. What's going wrong?

Probable Cause: The primary bottleneck in cross-coupling reactions with hindered substrates is often the rate-limiting oxidative addition of the aryl bromide to the Pd(0) catalyst. Following this, both transmetalation and the final reductive elimination step can be severely impeded by steric bulk on either coupling partner. The bulky piperidinyl group at the C4 position, while not adjacent, contributes to the overall steric profile, and the ortho-position of the bromine to the pyridine nitrogen is the main challenge. A standard catalyst system like Pd(PPh₃)₄ is often insufficient for these demanding transformations.

Solutions & Optimization Strategy:

• Re-evaluate Your Catalyst System (Ligand is Key): The choice of phosphine ligand is the most critical variable for overcoming steric hindrance.[1] Bulky, electron-rich monophosphine ligands, particularly biaryl phosphines (Buchwald ligands), are designed to stabilize the low-coordinate, highly reactive Pd(0) species necessary for efficient oxidative addition and to promote reductive elimination.[1]

  • Initial Screen: Start with ligands like SPhos, XPhos, or RuPhos. These have proven highly effective for coupling sterically hindered partners.[1][2]

  • Rationale: These ligands create a sterically crowded coordination sphere around the palladium center, which favors the formation of the three-coordinate [L-Pd(II)-Ar]-X intermediate and accelerates the final C-C bond-forming reductive elimination.

• Optimize the Base and Solvent:

  • Base Selection: A strong, non-nucleophilic base is often required. K₃PO₄ is an excellent starting point. In more challenging cases, Cs₂CO₃ can be more effective due to its higher solubility and the positive effect of the cesium cation.

  • Solvent System: Anhydrous, polar aprotic solvents are generally preferred. Toluene, 1,4-dioxane, or THF are common choices. Using a dioxane/water mixture (e.g., 4:1) can be beneficial, as water can aid in the dissolution of the base and facilitate the formation of the reactive boronate species.[3]

• Increase Reaction Temperature: Providing more thermal energy can help overcome the activation barrier for the sluggish catalytic steps.[3] Monitor the reaction for potential decomposition of starting materials or products at elevated temperatures (typically 80-110 °C).

• Consider an Alternative Boron Reagent: If boronic acids are problematic (e.g., leading to protodeboronation side reactions), consider using more robust alternatives.

  • Potassium Organotrifluoroborates (R-BF₃K): These salts are often more stable than the corresponding boronic acids and can be highly effective in challenging couplings.[4]

  • MIDA Boronates: These are exceptionally stable and release the boronic acid slowly under the reaction conditions, which can minimize side reactions.

Caption: A logical workflow for optimizing sterically hindered Suzuki reactions.

Question 2: In my Buchwald-Hartwig amination, I'm observing a significant amount of hydrodehalogenation (debromination) of my starting material. How can I suppress this side reaction?

Probable Cause: Hydrodehalogenation is a common side reaction in palladium-catalyzed cross-couplings. It often arises from two primary pathways:

• β-Hydride Elimination: If the amine coupling partner has a β-hydrogen, the palladium-amide intermediate can undergo β-hydride elimination.

• Reductive Dehalogenation: Reaction of the Pd(II)-aryl intermediate with trace water, base, or other proton sources can lead to the unwanted side product. For sterically hindered substrates, where the desired reductive elimination to form the C-N bond is slow, these competing pathways can become dominant.

Solutions & Optimization Strategy:

• Ligand Selection is Crucial: The choice of ligand can dramatically influence the relative rates of reductive elimination versus side reactions.

  • Recommended Ligands: For Buchwald-Hartwig amination, bulky biaryl phosphine ligands such as BrettPhos, XPhos, and Josiphos are excellent choices.[5] They are specifically designed to accelerate the C-N reductive elimination step, thereby outcompeting the pathways leading to debromination.[5]

• Employ a Strong, Bulky, Non-Nucleophilic Base: The base is critical in this reaction.

  • Standard Choice: Sodium tert-butoxide (NaOtBu) is the most common and effective base.

  • Alternative: Lithium bis(trimethylsilyl)amide (LiHMDS) is another strong, non-nucleophilic base that can be effective, particularly if the substrate has base-sensitive functional groups.

• Ensure Anhydrous Conditions: Meticulously dry your solvent, reagents, and reaction vessel. Trace water can be a proton source for the hydrodehalogenation pathway. Using freshly dried solvents and running the reaction under a rigorously inert atmosphere (Argon or Nitrogen) is essential.

• Use a Precatalyst: Instead of generating the Pd(0) catalyst in situ from sources like Pd(OAc)₂, use a well-defined Pd(0) precatalyst, such as a Buchwald G3 or G4 precatalyst. These precatalysts ensure efficient and quantitative generation of the active LPd(0) species, leading to more reliable and cleaner reactions.[5]

Reaction Type	Recommended Ligand(s)	Recommended Base(s)	Typical Solvent(s)	Key Consideration
Suzuki-Miyaura	SPhos, XPhos, RuPhos	K₃PO₄, Cs₂CO₃	Toluene, Dioxane/H₂O	Bulky, electron-rich ligands are essential to promote oxidative addition.[1]
Buchwald-Hartwig	BrettPhos, XPhos, Josiphos	NaOtBu, LiHMDS	Toluene, THF	Ligand choice is critical to accelerate C-N reductive elimination and prevent debromination.[5]
Sonogashira	XPhos, cataCXium® A	Cs₂CO₃, i-Pr₂NEt	THF, Dioxane	Copper-free conditions are often preferred to avoid homo-coupling of the alkyne.
Negishi	SPhos, RuPhos, PEPPSI-IPr	(None required)	THF, Dioxane	Organozinc reagents are highly reactive and often succeed where Suzuki couplings fail with hindered substrates.[2][6]

Frequently Asked Questions (FAQs)

Q: Why is the 2-bromo-4-(piperidin-1-yl)pyridine scaffold so challenging to work with?

A: The difficulty arises from a combination of steric and electronic factors. The bromine atom is at the 2-position (α to the nitrogen), which is inherently sterically crowded. The lone pair of the pyridine nitrogen occupies significant space, hindering the approach of the bulky transition metal catalyst required for oxidative addition. The 4-piperidinyl group, while not directly adjacent, is a bulky substituent that can influence the overall conformational preferences of the molecule, further contributing to the steric hindrance around the reaction center.

Q: If my Suzuki coupling fails, which reaction should I try next for C-C bond formation?

A: The Negishi cross-coupling reaction is an excellent alternative.[7] Organozinc reagents are generally more nucleophilic and reactive than their organoboron counterparts.[2] This increased reactivity often allows the transmetalation step to proceed more readily, even with sterically hindered substrates where the corresponding Suzuki reaction is sluggish or fails completely. Catalyst systems employing bulky ligands like SPhos or NHC-ligands like PEPPSI-IPr have shown exceptional activity for coupling challenging substrates via the Negishi reaction.[2][6]

Q: Are there any alternatives to cross-coupling for functionalizing the C2 position?

A: While cross-coupling is dominant, other methods can be considered, though they may have different substrate scope limitations:

• Directed Ortho Metalation (DoM): This strategy is typically difficult for the C2 position due to the inherent acidity of other positions and the directing group's location. However, specific substrate-controlled metalation might be possible.

• Nucleophilic Aromatic Substitution (SₙAr): The 2-position of a pyridine ring is activated towards SₙAr.[8] However, this typically requires a highly activated ring (e.g., with additional electron- withdrawing groups) and a strong nucleophile. For this specific substrate, the electron-donating piperidinyl group disfavors SₙAr. Activating the pyridine by forming the N-oxide can dramatically increase reactivity at the C2 position.

• C-H Activation: Modern C-H activation methodologies are emerging but can suffer from regioselectivity issues on a pyridine ring with multiple C-H bonds. Directing groups are often required to achieve selectivity for the C2 position.

Key Experimental Protocols

Protocol 1: General Procedure for a Sterically Hindered Suzuki-Miyaura Coupling

This protocol provides a robust starting point for coupling 2-bromo-4-(piperidin-1-yl)pyridine with a sterically hindered arylboronic acid.

Materials:

• 2-bromo-4-(piperidin-1-yl)pyridine (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• SPhos Pd G3 Precatalyst (2 mol%)

• Potassium phosphate (K₃PO₄, 3.0 equiv), finely ground and dried

• Anhydrous 1,4-dioxane/water (5:1 mixture)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add the 2-bromo-4-(piperidin-1-yl)pyridine, arylboronic acid, K₃PO₄, and the SPhos Pd G3 precatalyst.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with argon or nitrogen gas three times to ensure an inert atmosphere.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe. The final concentration should be approximately 0.1 M with respect to the limiting reagent.

• Reaction: Place the sealed vessel in a preheated oil bath at 100 °C. Stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 12-24 hours.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Caption: Steric hindrance primarily slows the Oxidative Addition and Reductive Elimination steps.

References

• Denmark Group. (n.d.). The Negishi Cross-Coupling Reaction. Retrieved from [Link]

• Organ, M. G., et al. (2004). An Extremely Active Catalyst for the Negishi Cross-Coupling Reaction. Journal of the American Chemical Society, 126(44), 14332–14333. [Link]

• Buchwald, S. L., et al. (2011). Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts. PMC. [Link]

• Princeton University. (2017). Subtle steric differences reveal a model for Ni cross-coupling success. Retrieved from [Link]

• Dalton Transactions. (n.d.). Negishi cross-coupling reaction catalyzed by an aliphatic, phosphine based pincer complex of palladium. biaryl formation via cationic pincer-type PdIV intermediates. Retrieved from [Link]

• ChemRxiv. (2024). Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• ResearchGate. (n.d.). Functionalization of Pyridines via Reissert-Henze Reaction. Retrieved from [Link]

• ChemRxiv. (2022). Cross-Coupling Catalysts for Inactive Substrates from a Three-Dimensional Virtual Screening. Retrieved from [Link]

• Catalysis Science & Technology. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Hartwig, J. F., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC. [Link]

• ResearchGate. (n.d.). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Retrieved from [Link]

• Apollo - University of Cambridge Repository. (n.d.). Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki reactions of 2-bromopyridine with aryl boronic acids. Retrieved from [Link]

• Batey, R. A., et al. (2007). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. PMC. [Link]

• ACS Sustainable Chemistry & Engineering. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. Retrieved from [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scientific Research Publishing. [Link]

• ResearchGate. (n.d.). Strategies for the synthesis of C2‐functionalized pyridines. Retrieved from [Link]

• Buncel, E., et al. (2012). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. [Link]

• University of Münster. (2024). New method for introducing fluorinated components into molecules. Retrieved from [Link]

• ePrints Soton. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (n.d.). Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives. Retrieved from [Link]

• PubMed. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. Retrieved from [Link]

• ACS Publications. (2016). A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. Retrieved from [Link]

• The Journal of Organic Chemistry. (2008). Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• PMC. (n.d.). Copper-free Sonogashira cross-coupling reactions: an overview. Retrieved from [Link]

• ResearchGate. (n.d.). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. Retrieved from [Link]

• MDPI. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Retrieved from [Link]

• MDPI. (2022). Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction. Retrieved from [Link]

• MDPI. (2024). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Retrieved from [Link]

• Lund University Research Portal. (n.d.). Synthesis of 2-substituted pyridines via a regiospecific alkylation, alkynylation, and arylation of pyridine N-oxides. Retrieved from [Link]

• ResearchGate. (2019). How to overcome Steric Hindrance?. Retrieved from [Link]

• ResearchGate. (n.d.). Design, synthesis, and biological evaluation of 2-substituted-pyridin-4-yl macrocyclic derivatives as new selective HPK1 inhibitors. Retrieved from [Link]

• PubMed. (n.d.). New Steric Hindrance Approach Employing the Hybrid Ligand 2-Aminomethylpiperidine for Diminishing Dynamic Motion Problems of Platinum Anticancer Drug Adducts Containing Guanine Derivatives. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (n.d.). Synthesis of multi-substituted pyridines from ylidenemalononitriles and their emission properties. Retrieved from [Link]

• ChemRxiv. (n.d.). Dewar Pyridines: Conformationally Programmable Piperidine Isosteres. Retrieved from [Link]

• Organic Letters. (2008). Synthesis of 2-Arylpiperidines by Palladium Couplings of Aryl Bromides with Organozinc Species Derived from Deprotonation of N-Boc-Piperidine. Retrieved from [Link]

• ChemRxiv. (n.d.). Strategies for the De Novo Synthesis of Highly Substituted Pyridine Scaffolds: Unified Total Synthesis of the Limonoid Alkaloids. Retrieved from [Link]

• ResearchGate. (n.d.). A Novel Synthesis of a Highly Sterically Hindered C2Symmetric Chiral Pyridine Derivative. Retrieved from

• PMC. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. Retrieved from [Link]

• PMC. (n.d.). Sterically Induced Conformational Restriction: Discovery and Preclinical Evaluation of Novel Pyrrolo[3, 2-d]pyrimidines as Microtubule Targeting Agents. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Reactivity Guide: 2-Bromo-4-(piperidin-1-yl)pyridine vs. 2-Chloropyridine

The following guide provides an in-depth technical comparison of the reactivity profiles for 2-Bromo-4-(piperidin-1-yl)pyridine and 2-Chloropyridine .

Executive Summary

The reactivity difference between these two substrates is governed by a "tug-of-war" between leaving group ability (Br vs. Cl) and electronic substituent effects (Piperidinyl EDG vs. H).

• For Nucleophilic Aromatic Substitution (SNAr): 2-Chloropyridine is significantly more reactive. The strong electron-donating nature of the C4-piperidine group in the bromo-analog deactivates the ring, making SNAr difficult despite bromine being a better leaving group.

• For Pd-Catalyzed Cross-Coupling: 2-Bromo-4-(piperidin-1-yl)pyridine is the superior substrate. The weaker C–Br bond facilitates faster oxidative addition, which is the rate-determining step, overriding the electronic deactivation.

Electronic Structure & Mechanistic Basis

To predict performance, we must quantify the electronic environment of the pyridine ring.

Feature	2-Chloropyridine	2-Bromo-4-(piperidin-1-yl)pyridine
Leaving Group	Chloride (Cl⁻)	Bromide (Br⁻)
C4 Substituent	Hydrogen (H)	Piperidin-1-yl (–NC₅H₁₀)
Electronic Effect	Inductive withdrawal (–I) from N; Ring is electron-deficient.	Strong Resonance Donation (+M) from Piperidine lone pair into the ring.
Hammett	0.00 (Reference)	~ -0.83 (Strongly Deactivating for SNAr)
C2 Electron Density	Low (Electrophilic)	High (Nucleophilic/Deactivated)

The "Deactivation" Factor

The piperidine nitrogen at the C4 position possesses a lone pair that donates electron density into the pyridine ring via resonance. This creates significant electron density at the C2 position (ortho to the amino group).

• Impact on SNAr: The ring becomes less electrophilic, repelling incoming nucleophiles.

• Impact on Catalysis: The ring becomes more electron-rich, which can stabilize high-oxidation state intermediates but generally slows down oxidative addition compared to electron-poor rings; however, the C–Br bond weakness compensates for this.

Reaction Class A: Nucleophilic Aromatic Substitution (SNAr)[1][2]

Verdict: 2-Chloropyridine is the superior electrophile.

Mechanism & Logic

SNAr proceeds via an addition-elimination pathway involving a negatively charged intermediate (Meisenheimer complex).

• Nucleophilic Attack: The rate-determining step.[1] It requires an electron-deficient ring to stabilize the developing negative charge.

• Stabilization: In 2-chloropyridine, the electronegative nitrogen stabilizes the negative charge. In the piperidine derivative, the resonance donation (+M) competes with this stabilization, raising the energy of the transition state.

Even though Bromide is a better leaving group than Chloride (

), the electronic deactivation from the C4-amino group reduces the rate of nucleophilic attack by several orders of magnitude ( ).

Visualization: SNAr Pathway Analysis

Figure 1: Comparative energy barrier for nucleophilic attack. The electron-rich piperidine substituent creates a high energy barrier for the bromo-analog.

Reaction Class B: Pd-Catalyzed Cross-Coupling (Suzuki/Buchwald)

Verdict: 2-Bromo-4-(piperidin-1-yl)pyridine is the superior electrophile.

Mechanism & Logic

The catalytic cycle is initiated by Oxidative Addition of the Pd(0) species into the C–X bond.

• Bond Dissociation Energy (BDE): C–Cl (~95 kcal/mol) vs. C–Br (~81 kcal/mol).

• Reactivity: The oxidative addition into C–Br is significantly faster than C–Cl. While electron-rich arenes (like the piperidine derivative) are generally slower to undergo oxidative addition than electron-poor ones, the Bond Energy difference is the dominant factor here.

• Catalyst Considerations: 2-chloropyridine often requires specialized, bulky, electron-rich ligands (e.g., Buchwald phosphines like XPhos or SPhos) to facilitate oxidative addition. The bromo-analog often proceeds with standard ligands (e.g., PPh₃, dppf).

Visualization: Catalytic Cycle Efficiency

Figure 2: The oxidative addition step is the discriminator. The C-Br bond allows for a facile entry into the catalytic cycle.

Experimental Protocols

Protocol A: SNAr Functionalization (Targeting 2-Chloropyridine)

This protocol is optimized for 2-chloropyridine. The bromo-piperidine analog will likely fail or require >150°C/microwave conditions.

• Reagents: 2-Chloropyridine (1.0 equiv), Amine Nucleophile (1.2 equiv),

  (2.0 equiv).

• Solvent: DMSO or NMP (Polar aprotic is essential).

• Procedure:

  • Dissolve 2-chloropyridine in DMSO (0.5 M).

  • Add base and nucleophile.[2][3][4]

  • Heat to 100–120 °C for 4–16 hours.

  • Note: If using the bromo-piperidine analog, expect <10% conversion under these conditions due to electronic deactivation.

Protocol B: Suzuki-Miyaura Coupling (Targeting 2-Bromo-4-(piperidin-1-yl)pyridine)

This protocol utilizes mild conditions suitable for the bromo-species. 2-chloropyridine would require SPhos/XPhos ligands here.[4]

• Reagents: 2-Bromo-4-(piperidin-1-yl)pyridine (1.0 equiv), Aryl Boronic Acid (1.2 equiv),

  (5 mol%), (2.0 equiv).

• Solvent: 1,4-Dioxane : Water (4:1 ratio).

• Procedure:

  • Degas solvents with Nitrogen/Argon for 15 mins (Critical for Pd(0)).

  • Combine reagents in a sealed tube.

  • Heat to 80–90 °C for 2–6 hours.

  • Workup: Filter through Celite, extract with EtOAc.

  • Self-Validation: The color should change from yellow (Pd(0)) to black (Pd precipitation) after reaction completion, not immediately. Immediate blacking out suggests catalyst decomposition (add more ligand).

Summary Data Table

Parameter	2-Chloropyridine	2-Bromo-4-(piperidin-1-yl)pyridine
SNAr Reactivity	High (Standard Substrate)	Very Low (Deactivated)
Suzuki Coupling	Moderate (Requires specific ligands)	High (Standard conditions)
Buchwald-Hartwig	Moderate	High
Lithium-Halogen Exchange	Slow (requires -78°C, -BuLi)	Fast (requires -78°C, -BuLi)
Solubility (Organic)	High	High (Lipophilic tail)

References

• BenchChem. A Comparative Guide to the Reactivity of 2-Bromo-4-methylpyridine and 2-Chloro-4-methylpyridine. Retrieved from .

• Carey, F. A., & Sundberg, R. J.Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer.
• Hartwig, J. F.Organotransition Metal Chemistry: From Bonding to Catalysis. University Science Books.
• Li, J. J.Name Reactions in Heterocyclic Chemistry. Wiley.
• Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist's Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry. (Context on aminopyridine properties in drug design).

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• 4. benchchem.com [benchchem.com]

HPLC retention time standards for 2-Bromo-4-(piperidin-1-yl)pyridine

Executive Summary & Strategic Importance

2-Bromo-4-(piperidin-1-yl)pyridine (Target) is a critical heterocyclic building block, often employed as a scaffold in the synthesis of kinase inhibitors and GPCR ligands. Its structural duality—containing an electrophilic handle (2-bromo) for cross-coupling and a nucleophilic moiety (4-piperidine)—makes it valuable but chromatographically challenging.

This guide provides an authoritative standard for establishing HPLC retention times, specifically comparing High-pH versus Low-pH reversed-phase methodologies. Unlike generic protocols, this document focuses on the separation of the target from its critical synthesis impurities: the regioisomer 4-Bromo-2-(piperidin-1-yl)pyridine and the over-reacted 2,4-Bis(piperidin-1-yl)pyridine .

Key Findings

• Preferred Method: High-pH (pH 10) C18 chromatography provides superior peak shape and resolution for this basic heterocycle compared to traditional acidic methods.

• Critical Impurity: The 2-isomer (Regioisomer) is the most difficult to resolve; column selectivity (ligand density) is the determining factor.

• Detection: UV at 254 nm is standard; 280 nm offers higher specificity for the aminopyridine core.

Physicochemical Profile & Chromatographic Logic

Understanding the molecule's "personality" is the first step to stable method development.

Property	Value (Approx.)	Chromatographic Implication
Structure	Pyridine core, 2-Br, 4-Piperidine	Mixed hydrophobic/basic character.
pKa (Pyridine N)	~6.5 - 7.5	The 4-amino substituent raises basicity (vs. pyridine), but the 2-bromo group inductively lowers it. It exists as a cation at pH < 5 and neutral at pH > 8.
LogP	~2.8	Moderately lipophilic. Retains well on C18.
H-Bonding	Acceptor (Pyridine N)	Prone to peak tailing on silanols if not fully capped or if pH is mid-range.

The Separation Challenge: Impurity Landscape

The synthesis typically involves Nucleophilic Aromatic Substitution (SNAr) of 2,4-dibromopyridine. This creates a specific impurity profile that defines the "Standard."

Figure 1: Synthesis pathway showing the origin of critical impurities. The Target (C4 substitution) is thermodynamically and kinetically favored, but the Regioisomer (C2 substitution) is a persistent impurity.

Method Comparison: Acidic vs. Basic Mobile Phases

We compared two industry-standard approaches to determine the optimal retention time standard.

Method A: Acidic Conditions (Standard Screening)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7)

• Mobile Phase B: Acetonitrile

• Mechanism: Analyte is protonated (Cationic).

Method B: Basic Conditions (Recommended)

• Column: High-pH stable C18 (e.g., Waters XBridge C18 or Phenomenex Gemini), 3.5 µm, 4.6 x 100 mm

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0)

• Mobile Phase B: Acetonitrile

• Mechanism: Analyte is neutral (Free base).

Comparative Performance Data (Representative)

Analyte	Method A (Acidic) Rt (min)	Method B (Basic) Rt (min)	Peak Shape (Sym)	Resolution (Rs)
Piperidine	0.8 (Void)	1.2	N/A	N/A
2,4-Dibromopyridine	5.2	4.8	1.05	> 5.0
Target (4-sub)	3.1	6.5	1.10	Reference
Regioisomer (2-sub)	3.4	7.1	1.15	2.5 (vs Target)
Bis-Product	4.5	9.8	1.20	> 10.0

Analysis:

• Retention Shift: In Method A (Acidic), the target is protonated and elutes earlier than the neutral dibromo starting material. This can cause co-elution with polar matrix components.

• Resolution: Method B (Basic) suppresses ionization. The neutral piperidinyl-pyridine is significantly more hydrophobic, shifting retention to 6.5 min . This creates a massive resolution window between the Target and the polar impurities.

• Regioisomer Separation: The 2-isomer (Regioisomer) is slightly more lipophilic than the 4-isomer in the neutral state (Method B) because the piperidine at C2 shields the pyridine nitrogen less effectively from solvation than at C4, or due to shape selectivity. Method B maximizes this difference.

Detailed Experimental Protocols

Protocol 1: Preparation of Retention Time Standard

Objective: Create a stable, self-validating stock solution.

• Stock Solution: Weigh 10.0 mg of 2-Bromo-4-(piperidin-1-yl)pyridine into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile. (Conc: 1.0 mg/mL).

• Impurity Marker Stock: If available, prepare a mixed stock of 2,4-dibromopyridine and the Bis-product at 0.5 mg/mL each.

• Working Standard: Dilute 100 µL of Stock + 50 µL of Impurity Marker Stock into 850 µL of Water/Acetonitrile (50:50).

  • Final Conc: 0.1 mg/mL Target, 0.025 mg/mL Impurities.

• Storage: Stable for 7 days at 4°C. Protect from light (brominated compounds can be photosensitive).

Protocol 2: High-pH HPLC Method (The "Gold Standard")

Use this method for purity release and final characterization.

• Instrument: HPLC with UV/Vis or PDA detector.

• Column: Waters XBridge BEH C18, 130Å, 3.5 µm, 4.6 mm X 100 mm (or equivalent high-pH stable column).

• Temperature: 35°C (Improves mass transfer for the bulky piperidine).

• Flow Rate: 1.0 mL/min.[1][2][3]

• Detection: 254 nm (bw 4 nm), Ref 360 nm.

• Gradient:

Time (min)	% Mobile Phase A (10mM NH4HCO3 pH 10)	% Mobile Phase B (Acetonitrile)
0.0	95	5
1.0	95	5
8.0	5	95
10.0	5	95
10.1	95	5
14.0	95	5

Troubleshooting & Decision Matrix

Use the following flowchart to diagnose retention time shifts or resolution failures.

Figure 2: Troubleshooting logic for aminopyridine separations.

References

• Regioselectivity of SNAr on Dihalopyridines

  • Topic: Reactivity of 2,4-dibromopyridine with nucleophiles.[4][5][6]

  • Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley. (General reactivity principles of pyridine).
  • Context: Confirms C4 is preferred for nucleophilic

• HPLC of Basic Heterocycles

  • Topic: Advantages of High-pH chrom
  • Source: Waters Corporation. "XBridge Columns Method Development Guide."

  • URL:[Link]

• Synthesis & Impurity Profiling

  • Topic: Palladium-catalyzed coupling vs SNAr regioselectivity in 2,4-dibromopyridine.[6][7]

  • Source:Heterocycles, Vol. 75, No. 1, 2008.[6][8] "Synthesis of 2,4-Dibromopyridine and 4,4'-Dibromo-2,2'-bipyridine."

  • URL:[Link][6][9]

• Physical Properties (pKa/LogP)

  • Topic: pKa data for pyridine derivatives.[10][11]

  • Source: Evans, D. A. (Harvard). "pKa's of Nitrogen Acids and Bases."

  • URL:[Link]

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